Cas no 38081-67-3 (2-Azetidinecarboxylicacid, 1-tricyclo[3.3.1.13,7]dec-1-yl-)

• Product name: 2-Azetidinecarboxylicacid, 1-tricyclo[3.3.1.13,7]dec-1-yl-
• CAS No: 38081-67-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 306916
• PubChem ID: 37906

2-Azetidinecarboxylicacid, 1-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxylicacid, 1-tricyclo[3.3.1.13,7]dec-1-yl-
• 1-(1-adamantyl)azetidine-2-carboxylic acid
• 1-(1-Adamantyl)-2-azetidincarbonsaeure
• 1-adamantan-1-yl-azetidine-2-carboxylic acid
• carmantadine
• Carmantadino
• Carmantadino [INN-Spanish]
• Carmantadinum
• Carmantadinum [INN-Latin]
• UNII-6EK3N87MMH
• 1-(1-Adamantyl)-2-azetidinecarboxylic acid
• Carmantadine [USAN:INN]
• DTXSID00865898
• 2-Azetidinecarboxylic acid,7]dec-1-yl-
• Carmantadine (USAN/INN)
• SCHEMBL120818
• EINECS 253-774-9
• NSC 172618
• Sch 15427
• NSC172618
• CHEMBL2106463
• SCH-15427
• CARMANTADINE [USAN]
• 6EK3N87MMH
• 38081-67-3
• NSC-172618
• D03407
• CARMANTADINE [INN]
• Q27264715
• 2-Azetidinecarboxylic acid, 1-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-
• NS00003420

• Inchi： InChI=1S/C14H21NO2/c16-13(17)12-1-2-15(12)14-6-9-3-10(7-14)5-11(4-9)8-14/h9-12H,1-8H2,(H,16,17)
• InChI Key： VPBLOJFGPORKQA-UHFFFAOYSA-N
• SMILES： C12(N3CCC3C(O)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 235.15700
• Monoisotopic Mass: 235.157229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5
• Tautomer Count: nothing

Experimental Properties

• Density: 1.291
• Boiling Point: 371.3°Cat760mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.616
• PSA: 40.54000
• LogP: 2.05200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives